Cas no 886938-99-4 (3-tert-butyl-1-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)urea)

• Product name: 3-tert-butyl-1-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)urea
• CAS No: 886938-99-4
• MF: C₁₃H₂₁N₅O₃S₂
• MW: 359.467539548874
• CID: 5477975

3-tert-butyl-1-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(1,1-dimethylethyl)-N'-[5-[[2-(4-morpholinyl)-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-
• 3-tert-butyl-1-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)urea

• Inchi： 1S/C13H21N5O3S2/c1-13(2,3)15-10(20)14-11-16-17-12(23-11)22-8-9(19)18-4-6-21-7-5-18/h4-8H2,1-3H3,(H2,14,15,16,20)
• InChI Key： VVSKTXQLWYPCIK-UHFFFAOYSA-N
• SMILES： N(C(C)(C)C)C(NC1=NN=C(SCC(N2CCOCC2)=O)S1)=O

Additional information on 3-tert-butyl-1-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)urea

Comprehensive Analysis of 3-tert-butyl-1-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)urea (CAS No. 886938-99-4)

The compound 3-tert-butyl-1-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)urea (CAS No. 886938-99-4) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,3,4-thiadiazole core and a morpholin-4-yl moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "What is the role of 1,3,4-thiadiazole derivatives in drug discovery?" and "How does morpholine enhance compound bioavailability?".

One of the standout features of 3-tert-butyl-1-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)urea is its structural versatility. The tert-butyl group contributes to steric hindrance, potentially improving metabolic stability, while the morpholin-4-yl fragment is known to enhance solubility and pharmacokinetic profiles. Researchers frequently search for "thiadiazole-based enzyme inhibitors" or "morpholine derivatives in medicinal chemistry," highlighting the compound's alignment with current trends in small-molecule design. Its CAS No. 886938-99-4 serves as a critical identifier for procurement and regulatory compliance.

In the context of drug development, 3-tert-butyl-1-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)urea has been investigated for its potential as a kinase inhibitor or protease modulator. The 1,3,4-thiadiazole scaffold is renowned for its ability to interact with biological targets, making it a hotspot for queries like "How do thiadiazoles combat resistant pathogens?" or "Are morpholine-containing compounds safer for long-term use?". These questions reflect the growing demand for innovative therapeutics with improved efficacy and safety profiles.

Beyond pharmaceuticals, this compound may find applications in agrochemicals, particularly in the development of next-generation pesticides or herbicides. The sulfanyl linkage in its structure could play a role in targeting specific plant enzymes, a topic often searched as "sulfur-containing agrochemicals and their environmental impact." With increasing emphasis on sustainable agriculture, researchers are keen to explore how such compounds can balance efficacy with ecological safety.

Synthesis and scalability are also critical aspects of 3-tert-butyl-1-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)urea. Industrial chemists frequently inquire about "efficient routes to synthesize morpholine-thiadiazole hybrids" or "purification techniques for complex ureas." Addressing these queries, recent advancements in green chemistry have enabled more sustainable production methods, reducing waste and energy consumption while maintaining high yields.

In summary, 3-tert-butyl-1-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)urea (CAS No. 886938-99-4) represents a multifaceted compound with broad research appeal. Its structural components—tert-butyl, morpholin-4-yl, and 1,3,4-thiadiazole—cater to diverse scientific inquiries, from drug design to agrochemical innovation. By aligning with trending search terms and addressing key user concerns, this article underscores the compound's significance in modern chemistry and its potential to drive future breakthroughs.